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Compound of Interest

Compound Name: Acridinium C2 NHS Ester

Cat. No.: B562018

For Immediate Release

This technical guide provides an in-depth overview of Acridinium C2 NHS Ester, a prominent
chemiluminescent labeling reagent. Targeted at researchers, scientists, and professionals in
drug development, this document details the compound's chemical properties, experimental
protocols for biomolecule conjugation, and the underlying mechanism of its light-emitting
reaction.

Core Compound Specifications

Acridinium C2 NHS Ester is a widely utilized tool in sensitive detection methodologies,
particularly in immunoassays and nucleic acid hybridization assays.[1][2] Its key characteristics
are summarized below.

Property Value Source

CAS Number 177332-37-5 [LI2103141s1e1r 78] o]
Molecular Weight 632.56 g/mol [11[51161[7]

Molecular Formula C29H23F3N206S [4][6][8]

Mechanism of Action: Chemiluminescence
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The utility of Acridinium C2 NHS Ester lies in its ability to produce a quantifiable light signal.
This chemiluminescent reaction is triggered by the addition of hydrogen peroxide under
alkaline conditions.[8][9] The process involves the oxidation of the acridinium ring, leading to
the formation of an unstable dioxetanone intermediate. This intermediate then decomposes to
an electronically excited acridone, which releases a photon of light as it returns to its ground
state.[8]
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Prepare Protein Solution Prepare Labeling Reagent
(10 mg/mL in PBS) (10 mg/mL in DMSO)

Adjust pH to 8.5-9.5

Incubate 1 hr at RT

Purififation

Purify via Desalting Column
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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